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Compound of Interest

Compound Name: Disperse red 151

CAS No.: 70210-08-1

Cat. No.: B1619698

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 151 is a synthetic dye belonging to the anthraquinone class, characterized by its

vibrant red color. While its primary application has traditionally been in the textile and plastics

industries, its chemical structure suggests potential as a fluorescent stain for biological

microscopy. Anthraquinone derivatives are known for their fluorescence properties, often

exhibiting large Stokes shifts, which is a desirable characteristic for fluorescence imaging.

These application notes provide a comprehensive guide for the exploratory use of Disperse
Red 151 as a fluorescent stain for cellular imaging. The following protocols are proposed based

on the general principles of fluorescence microscopy and common practices for staining with

novel small molecule dyes. It is recommended that researchers perform initial optimization

experiments to determine the ideal conditions for their specific cell or tissue types and imaging

systems.
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Physicochemical and Spectral Properties
(Predicted)
A thorough literature search did not yield specific excitation and emission spectra for Disperse
Red 151 in common biological buffers. However, based on the properties of other red

fluorescent dyes and anthraquinone derivatives, the following are predicted spectral

characteristics.

Property
Predicted
Value/Characteristic

Notes

Excitation Maximum ~540 - 580 nm

Compatible with standard

green-orange laser lines (e.g.,

561 nm).

Emission Maximum ~590 - 650 nm
Detectable with a standard red

fluorescence filter set.

Solubility DMSO, Ethanol

Stock solutions should be

prepared in a compatible

organic solvent.[1]

Cell Permeability Likely cell-permeable

Many small molecule

fluorescent dyes can cross the

cell membrane.

Experimental Protocols
I. Preparation of Disperse Red 151 Stock Solution
Materials:

Disperse Red 151 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Procedure:
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Prepare a 1 mM stock solution of Disperse Red 151 by dissolving the appropriate amount of

dye powder in anhydrous DMSO. For example, for a molecular weight of 531.58 g/mol ,

dissolve 0.53 mg in 1 mL of DMSO.

Vortex thoroughly to ensure the dye is completely dissolved.

Aliquot the stock solution into smaller volumes in microcentrifuge tubes to avoid repeated

freeze-thaw cycles.

Store the stock solution at -20°C, protected from light.

II. Protocol for Staining Live Cells
This protocol provides a general guideline for staining live cultured cells. Optimal dye

concentration and incubation time should be determined empirically.

Materials:

1 mM Disperse Red 151 stock solution in DMSO

Live cells cultured on glass-bottom dishes or coverslips

Pre-warmed complete cell culture medium

Phosphate-buffered saline (PBS)

Procedure:

Prepare Staining Solution: Dilute the 1 mM Disperse Red 151 stock solution in pre-warmed

complete cell culture medium to the desired final concentration. A starting range of 1-10 µM

is recommended.

Cell Staining:

Remove the existing culture medium from the cells.

Add the staining solution to the cells.

Incubate the cells at 37°C in a CO2 incubator for 15-60 minutes, protected from light.
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Washing:

Gently remove the staining solution.

Wash the cells two to three times with pre-warmed PBS or complete culture medium to

remove unbound dye.

Imaging:

Add fresh, pre-warmed culture medium or a suitable live-cell imaging buffer to the cells.

Proceed with fluorescence microscopy.

III. Protocol for Staining Fixed Cells
This protocol is suitable for staining cells that have been previously fixed.

Materials:

1 mM Disperse Red 151 stock solution in DMSO

Cells cultured on coverslips

4% Paraformaldehyde (PFA) in PBS (for fixation)

0.1% Triton X-100 in PBS (for permeabilization, optional)

Phosphate-buffered saline (PBS)

Mounting medium

Procedure:

Cell Fixation:

Wash cells briefly with PBS.

Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.
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Wash the cells three times with PBS for 5 minutes each.

Permeabilization (Optional):

If targeting intracellular structures, permeabilize the cells with 0.1% Triton X-100 in PBS

for 10 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

Staining:

Prepare the staining solution by diluting the 1 mM Disperse Red 151 stock solution in

PBS to a final concentration of 1-10 µM.

Incubate the fixed cells with the staining solution for 30-60 minutes at room temperature,

protected from light.

Washing:

Gently remove the staining solution.

Wash the cells three times with PBS for 5 minutes each.

Mounting and Imaging:

Mount the coverslips onto microscope slides using an appropriate mounting medium.

Seal the coverslips and image using a fluorescence microscope.

Quantitative Data Summary
The following table summarizes the recommended starting concentrations and incubation times

for the proposed protocols. Optimization is highly recommended.
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Parameter Live Cell Staining Fixed Cell Staining

Dye Concentration 1 - 10 µM 1 - 10 µM

Incubation Time 15 - 60 minutes 30 - 60 minutes

Incubation Temperature 37°C Room Temperature

Washing Steps
2-3 times with warm

PBS/media
3 times with PBS

Visualized Workflows

Preparation Staining Washing Imaging

Culture cells on
glass-bottom dish

Prepare Disperse Red 151
staining solution (1-10 µM)

Add staining solution
to cells

Incubate at 37°C
for 15-60 min

Wash 2-3x with
warm PBS/media

Add fresh imaging
medium

Fluorescence
Microscopy

Click to download full resolution via product page

Caption: Workflow for staining live cells with Disperse Red 151.
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Caption: Workflow for staining fixed cells with Disperse Red 151.

Safety and Handling
Personal Protective Equipment (PPE): Wear appropriate protective clothing, chemical safety

goggles, and gloves when handling Disperse Red 151 powder and solutions.
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Handling: Avoid inhalation of dust. Use in a well-ventilated area or a chemical fume hood.

Minimize dust generation and accumulation.

Storage: Store Disperse Red 151 in a tightly closed container in a cool, dry place, protected

from light.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Disclaimer
The provided protocols and information are intended for research use only by qualified

individuals. As there is a lack of published data on the use of Disperse Red 151 for

microscopy, these are proposed guidelines. The user is responsible for determining the

suitability of this product for their specific application and for conducting all necessary safety

precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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